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Executive Summary

8-Methoxy-2-propyl-4-quinolinol (CAS: 1070879-91-2) represents a specialized scaffold
within the 4-quinolinone class. While structurally homologous to the Pseudomonas aeruginosa
guorum-sensing signal molecule HHQ (2-heptyl-4-hydroxyquinoline), the introduction of the 8-
methoxy substituent and the truncation of the alkyl chain to a 2-propyl group fundamentally
alters its physicochemical profile and biological target engagement.

This guide dissects the molecule into three functional domains: the Lipophilic Tail (C2), the
Electronic Modulator (C8), and the H-Bonding Core (C4/N1). The presence of the 8-methoxy
group specifically abolishes the metal-chelation capability typical of 8-hydroxyquinolines,
shifting the mechanism of action (MOA) from metalloprotease inhibition to hydrophobic pocket
occupancy and hydrogen bond acceptance, relevant for targets such as PgsR (MvfR) and P-

glycoprotein (P-gp).

Chemical Architecture & Tautomerism

To understand the SAR, one must first recognize that the "quinolinol" nomenclature refers to a
tautomeric equilibrium. In physiological conditions (pH 7.4), the compound predominantly exists
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as the 4-quinolinone (keto form).

Tautomeric Equilibrium

The 4-hydroxyl group is a hydrogen bond donor/acceptor triad with the ring nitrogen.

e Enol Form (4-quinolinol): Favored in non-polar solvents; aromatic character is maximized in
the pyridine ring.

e Keto Form (4-quinolinone): Favored in aqueous/biological media and solid state; high dipole
moment; essential for binding to receptor pockets (e.g., PgsR).

Enol Form Tautomerization Keto Form
(4-Quinolinol) (Aqueous Media) > (4-Quinolinone)
Aromatic Pyridine Ring NH Donor / C=0 Acceptor
Favored in Non-polar Solvents D — Biologically Active Conformer

Click to download full resolution via product page

Figure 1: Tautomeric shift dictating hydrogen bond donor/acceptor profiles.

SAR Dissection: The Pharmacophore Triad

The biological activity is governed by three distinct structural zones.

Zone 1: The 2-Propyl "Anchor" (Lipophilicity & Sterics)

Unlike the natural ligand HHQ (which possesses a C7-heptyl chain), the C2-propyl group
significantly reduces the molecular volume and lipophilicity (LogP).

 Steric Fit: The propyl chain is sufficiently short to fit into restricted hydrophobic pockets
where longer chains (heptyl/nonyl) would clash sterically. However, in the context of the P.
aeruginosa PgsR receptor, the shorter chain often results in reduced affinity compared to
HHQ, potentially converting the molecule from a full agonist to a partial agonist or
competitive antagonist.

¢ Solubility: The C3 alkyl chain improves aqueous solubility compared to C7-C9 analogues,
improving bioavailability and "drug-likeness" (Lipinski compliance).
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Zone 2: The 8-Methoxy "Blocker" (Electronic &
Chelation)

This is the critical differentiator from the 8-hydroxyquinoline class.

» Abolition of Chelation: 8-Hydroxyquinolines are potent chelators of Cu2* and Zn?+ (e.g.,
inhibiting metalloproteases). Methylation of the oxygen (-OCHs) removes the ionizable
proton, abolishing metal binding. This confirms that any observed biological activity is not
due to non-specific metal stripping.

» Electronic Donation: The methoxy group is an electron-donating group (EDG) via resonance.
This increases the electron density of the benzene ring, potentially enhancing

stacking interactions with aromatic residues (e.g., Tryptophan, Phenylalanine) in the binding
pocket.

e P-gp Modulation: 8-methoxy substituents on quinolines have been correlated with P-
glycoprotein (P-gp) inhibition. The methoxy oxygen acts as a weak H-bond acceptor, which is
a common feature in MDR-reversal agents.

Zone 3: The 4-Oxo Core (Binding Motif)

e H-Bonding: The C=0 (carbonyl) at position 4 acts as a hydrogen bond acceptor, while the N-
H at position 1 acts as a donor. This "headgroup” mimics the interactions of nucleobases and
is critical for anchoring the molecule in the receptor active site.

Summary Data Table: Physicochemical Impact[1][2][3]
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Structural Feature

Physicochemical Effect

Biological Implication

2-Propyl Group

Moderate Lipophilicity (LogP
~2.5)

Improved solubility vs. HHQ;
Potential PqsR Antagonist.

Prevents Chelation; Enhances
8-Methoxy Group Electron Donation (+M effect)

-stacking; P-gp recognition.

) ) Primary H-bond acceptor for
4-Ketone (C=0) High Dipole Moment

receptor binding.

Essential for water-bridged

N-H (Ring) H-Bond Donor interactions or direct backbone

bonding.

Mechanistic Visualization (SAR Map)[4]

The following diagram maps the structural features to their specific biological functions.
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Figure 2: Functional dissection of the 8-Methoxy-2-propyl-4-quinolinol pharmacophore.
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Experimental Protocols

To validate the SAR described above, the following protocols are recommended. These
establish the compound's identity, purity, and lack of chelation capability.

Protocol A: Synthesis via Conrad-Limpach Cyclization

This is the standard route for 4-quinolinones, ensuring regioselectivity.

o Condensation: React 2-methoxyaniline with ethyl butyrylacetate (beta-keto ester) in benzene
or toluene with a catalytic amount of acid (p-TsOH) under Dean-Stark conditions to remove
water. This forms the anil (Schiff base) intermediate.

e Cyclization: Heat the isolated anil in diphenyl ether (Dowtherm A) at 250°C for 15-30
minutes. The high temperature drives the thermal cyclization to the 4-quinolinone.

 Purification: Cool the mixture; the product often precipitates. Wash with hexane/ether to
remove diphenyl ether. Recrystallize from ethanol.

Protocol B: Metal Chelation Assay (Negative Control)

To prove the 8-methoxy group prevents chelation (differentiating it from 8-OH quinolines).
» Reagent: Prepare a 100 pM solution of the test compound in HEPES buffer (pH 7.4).

e Metal Source: Add CuClz or ZnClz (1:1 equivalent).

o Detection: Measure UV-Vis absorption shift (300-500 nm).

o Result: 8-Hydroxyquinoline will show a distinct bathochromic shift (red shift) upon metal
binding.

o Validation:8-Methoxy-2-propyl-4-quinolinol should show NO significant spectral shift,
confirming the lack of bidentate chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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